![molecular formula C17H12F7NOS B4772516 N-{4-[(heptafluoropropyl)thio]phenyl}-2-phenylacetamide](/img/structure/B4772516.png)
N-{4-[(heptafluoropropyl)thio]phenyl}-2-phenylacetamide
Overview
Description
N-{4-[(heptafluoropropyl)thio]phenyl}-2-phenylacetamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It has shown promising results in preclinical studies and is currently being evaluated in clinical trials.
Mechanism of Action
N-{4-[(heptafluoropropyl)thio]phenyl}-2-phenylacetamide targets the Bruton's tyrosine kinase (BTK) pathway, which is a critical signaling pathway involved in the survival and proliferation of cancer cells. This compound binds to BTK and inhibits its activity, leading to the inhibition of downstream signaling pathways that are essential for cancer cell survival and proliferation. This results in the induction of apoptosis and the inhibition of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells, leading to the inhibition of tumor growth. It has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest. This compound has shown to be well-tolerated in preclinical studies, with no significant toxicity observed.
Advantages and Limitations for Lab Experiments
N-{4-[(heptafluoropropyl)thio]phenyl}-2-phenylacetamide has several advantages for lab experiments. It has shown potent anti-tumor activity in preclinical models of cancer, making it a promising candidate for further development. This compound has also been shown to be well-tolerated in preclinical studies, indicating that it may have a favorable safety profile. However, the synthesis of this compound is a complex process that requires expertise in organic chemistry, which may limit its availability for research purposes.
Future Directions
There are several future directions for the development of N-{4-[(heptafluoropropyl)thio]phenyl}-2-phenylacetamide. One potential direction is to evaluate its efficacy in clinical trials. This compound is currently being evaluated in several clinical trials for the treatment of various types of cancer. Another direction is to investigate its potential for combination therapy with other anti-cancer agents. This compound has shown to be effective in combination with other anti-cancer agents in preclinical studies, indicating that it may have potential for combination therapy. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential biomarkers that may predict response to treatment.
Scientific Research Applications
N-{4-[(heptafluoropropyl)thio]phenyl}-2-phenylacetamide has been extensively studied in preclinical models of cancer. It has shown potent anti-tumor activity in various types of cancer, including lymphoma, leukemia, and solid tumors. This compound has been shown to inhibit the growth of cancer cells by targeting specific signaling pathways that are essential for cancer cell survival and proliferation.
Properties
IUPAC Name |
N-[4-(1,1,2,2,3,3,3-heptafluoropropylsulfanyl)phenyl]-2-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F7NOS/c18-15(19,16(20,21)22)17(23,24)27-13-8-6-12(7-9-13)25-14(26)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDBAZQLNJBSMLP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)SC(C(C(F)(F)F)(F)F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F7NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.